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Compound of Interest

Compound Name: 2-Cyano-n-ethylacetamide

Cat. No.: B077165

An In-depth Technical Guide to 2-Cyano-n-
ethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Cyano-n-ethylacetamide (CAS No: 15029-36-4). It is a valuable intermediate
in organic synthesis. This document details its physicochemical characteristics, predicted
spectral data, and detailed experimental protocols for its synthesis and purification. The
information presented is intended to support research and development activities in the
chemical and pharmaceutical sciences.

Chemical Identity and Physical Properties

2-Cyano-n-ethylacetamide is a solid at room temperature, with the molecular formula
CsHsN20.[1][2] Its structure consists of an ethylamide group attached to a cyanoacetyl
backbone.

Table 1: Physical and Chemical Properties of 2-Cyano-n-ethylacetamide
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Property Value Reference(s)
Molecular Formula CsHsN20 [11[3]
Molecular Weight 112.13 g/mol [1][2]
CAS Number 15029-36-4 [11[2]
Appearance Solid [2]
Melting Point 73 °C [3]
Boiling Point 320.8 °C at 760 mmHg [3]
Density 1.015 g/cm3 [3]
Flash Point 147.8 °C [3]
pKa (Predicted) 9.40+£0.10 [3]
LogP (Predicted) 0.42708 [3]
Vapor Pressure 0.00031 mmHg at 25°C [3]
Refractive Index 1.434 [3]

Spectral Data (Predicted)

While experimental spectra for 2-Cyano-n-ethylacetamide are not readily available in public
databases, the following data has been predicted based on its chemical structure and analysis
of similar compounds.

Table 2: Predicted *H NMR Spectral Data (500 MHz, CDClIs)

Chemical Shift L. . .
Multiplicity Integration Assignment

(ppm)

~6.5-7.0 Broad Singlet 1H -NH-

~3.45 Singlet 2H -CH2-CN

~3.30 Quartet 2H -CHz2-CHs

~1.15 Triplet 3H -CH2-CHs
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Table 3: Predicted 3C NMR Spectral Data (125 MHz, CDCls)

Chemical Shift (ppm) Assignment
~ 164 C=0 (Amide)
~116 -CN (Nitrile)
~ 36 -CHz2-NH-
~25 -CH2-CN
~15 -CHs

Table 4: Predicted Key IR Absorption Bands

Wavenumber (cm~—2) Functional Group Description

~ 3300 N-H Amide N-H stretch

~ 2950 C-H Alkyl C-H stretch

~ 2250 C=N Nitrile stretch

~ 1650 C=0 Amide | band (C=0 stretch)
~ 1550 N-H Amide Il band (N-H bend)

Mass Spectrometry (Predicted): The electron ionization mass spectrum of 2-Cyano-n-
ethylacetamide is expected to show a molecular ion peak [M]* at m/z = 112. Common
fragmentation patterns would likely involve the loss of the ethyl group ([M-29]*), the cyano
group ([M-26]*), and cleavage of the amide bond.

Experimental Protocols

Synthesis of 2-Cyano-n-ethylacetamide from Ethyl
Cyanoacetate and Ethylamine

This procedure is adapted from the general synthesis of cyanoacetamides.

Materials:
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o Ethyl cyanoacetate

o Ethylamine (70% solution in water)
e Ethanol

o Hydrochloric acid (for workup, if necessary)
e Sodium sulfate (anhydrous)

e Deionized water

Equipment:

e Round-bottom flask

e Magnetic stirrer and stir bar

o Condenser

e Heating mantle

e Separatory funnel

e Rotary evaporator

e Buchner funnel and filter flask
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, combine ethyl cyanoacetate (1
equivalent) and ethanol.

o Slowly add ethylamine (1.2 equivalents) to the stirred solution.

e Attach a condenser and heat the reaction mixture to reflux for 4-6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
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+ Remove the ethanol under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by recrystallization.

Reactant Preparation

Ethyl Cyanoacetate Ethylamine Solution Ethanol

y

—

Crude 2-Cyano-n-ethylacetamide

Click to download full resolution via product page

Diagram 1: Synthesis Workflow of 2-Cyano-n-ethylacetamide.

Purification by Recrystallization

Materials:

¢ Crude 2-Cyano-n-ethylacetamide
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» Recrystallization solvent (e.g., ethanol/water mixture, isopropanol)

» Activated carbon (optional)

Equipment:

o Erlenmeyer flasks

e Hot plate

e Buchner funnel and filter flask

 Filter paper

e Ice bath

Procedure:

o Transfer the crude 2-Cyano-n-ethylacetamide to an Erlenmeyer flask.
e Add a minimal amount of the chosen recrystallization solvent.

o Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

o |f the solution is colored, add a small amount of activated carbon and heat for a few more
minutes.

» Perform a hot filtration to remove the activated carbon and any insoluble impurities.

 Allow the filtrate to cool slowly to room temperature. Crystals should start to form.

e Once the flask has reached room temperature, place it in an ice bath to maximize crystal
formation.

o Collect the purified crystals by vacuum filtration using a Buichner funnel.
e Wash the crystals with a small amount of cold recrystallization solvent.

» Dry the crystals in a vacuum oven or air dry to a constant weight.
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Diagram 2: Purification by Recrystallization Workflow.

Reactivity and Applications

2-Cyano-n-ethylacetamide possesses three reactive centers: the active methylene group, the
nitrile group, and the amide group. The active methylene group is particularly susceptible to
deprotonation and subsequent alkylation or condensation reactions.
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This compound serves as a versatile building block in the synthesis of various heterocyclic
compounds, which are of interest in medicinal chemistry and materials science. For instance, it
can be used in the synthesis of pyridone and pyrimidine derivatives.

Safety Information

2-Cyano-n-ethylacetamide should be handled with appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-
ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

2-Cyano-n-ethylacetamide is a key synthetic intermediate with well-defined physical
properties. This guide provides essential technical information to facilitate its use in research
and development. The detailed synthetic and purification protocols, along with the predicted
spectral data, offer a solid foundation for its application in the synthesis of more complex
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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